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Compound of Interest

Compound Name: p-Hexadecyloxyaniline
CAS No.: 7502-06-9
Cat. No.: B1329825
Get Quote
. J

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the
organic compound p-Hexadecyloxyaniline (also known as 4-Hexadecyloxyaniline). The
information presented herein is crucial for the identification, characterization, and quality control
of this compound in research and development settings. This document includes tabulated
summaries of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data, detailed experimental protocols for acquiring such data, and a workflow diagram for
spectroscopic analysis.

Chemical Identity

e Compound Name: p-Hexadecyloxyaniline
¢ Synonyms: 4-Hexadecyloxyaniline, 4-n-Hexadecyloxyaniline
e CAS Number: 7502-06-9[1]

e Molecular Formula: C22H39NOJ[1]
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e Molecular Weight: 333.55 g/mol [1]
e Chemical Structure:

Spectroscopic Data

The following sections present the fundamental spectroscopic data for p-
Hexadecyloxyaniline, organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue for elucidating the carbon-hydrogen framework of a
molecule.

Table 1: *H NMR Spectroscopic Data of p-Hexadecyloxyaniline

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~6.75 d 2H Ar-H (ortho to -O)
~6.65 d 2H Ar-H (ortho to -NHz2)
~3.85 t 2H -O-CHz2-
~3.50 brs 2H -NH:2
~1.75 p 2H -O-CH2-CHz2-
~1.45-1.25 m 26H -(CH2)13-
~0.88 t 3H -CHs

d: doublet, t: triplet, p: pentet, m: multiplet, br s: broad singlet

Table 2: 13C NMR Spectroscopic Data of p-Hexadecyloxyaniline
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Chemical Shift (6, ppm)

Assignment

~152.0 C-O (aromaitic)
~141.0 C-NHz (aromatic)
~116.0 Ar-CH (ortho to -O)
~115.5 Ar-CH (ortho to -NHz)
~69.0 -O-CHa-

~32.0 -(CH2)14-

~29.5 -(CH2)14-

~26.0 -(CH2)14-

~22.5 -CH2-CHs

~14.0 -CHs

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectroscopic Data of p-Hexadecyloxyaniline

Wavenumber (cm~—?)

Intensity

Assignment

~3450, ~3350 Strong, Sharp N-H stretching (primary amine)
~3050 Medium Aromatic C-H stretching
~2920, ~2850 Strong Aliphatic C-H stretching
~1610, ~1510 Strong Aromatic C=C stretching
~1240 Strong Aryl-O stretching

820 Strong p-disubstituted benzene C-H

bending
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, confirming the molecular weight and offering structural clues. The data presented is
for Electron lonization (El) mass spectrometry.[1]

Table 4: Mass Spectrometry Data of p-Hexadecyloxyaniline

m/z Relative Intensity (%) Assighment

333 ~40 [M]* (Molecular lon)

109 100 [H2N-CeHa-O]* fragment
108 ~20 [HN-CeHa-O]* fragment

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

NMR Spectroscopy

o Sample Preparation: Approximately 10-20 mg of p-Hexadecyloxyaniline is dissolved in 0.5-
0.7 mL of a deuterated solvent, typically chloroform-d (CDCIs) or dimethyl sulfoxide-de
(DMSO-de), in a 5 mm NMR tube. The solution must be homogeneous.

¢ Instrumentation: A high-resolution NMR spectrometer, typically operating at a frequency of
300 MHz or higher for *H NMR, is used.

e H NMR Acquisition:
o Pulse Sequence: A standard single-pulse experiment is typically used.
o Acquisition Time: 2-4 seconds.
o Relaxation Delay: 1-5 seconds.

o Number of Scans: 16-64 scans are averaged to improve the signal-to-noise ratio.
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o Referencing: The chemical shifts are referenced to the residual solvent peak or an internal
standard like tetramethylsilane (TMS) at 0.00 ppm.

e 13C NMR Acquisition:

o Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the
spectrum to singlets for each unique carbon.

o Acquisition Time: 1-2 seconds.
o Relaxation Delay: 2-5 seconds.

o Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is required
due to the low natural abundance of 13C.

o Referencing: Chemical shifts are referenced to the deuterated solvent signal (e.g., CDCls
at 77.16 ppm).

IR Spectroscopy

o Sample Preparation (KBr Pellet Method):

o A small amount of p-Hexadecyloxyaniline (1-2 mg) is finely ground with approximately
100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.

o The homogeneous mixture is then compressed under high pressure (several tons) using a
pellet press to form a thin, transparent or translucent pellet.

¢ Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.
o Data Acquisition:

o A background spectrum of the empty sample compartment (or a pure KBr pellet) is
recorded.

o The KBr pellet containing the sample is placed in the sample holder.
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o The sample spectrum is recorded, typically by co-adding 16-32 scans at a resolution of 4
cm~L,

o The final spectrum is presented as transmittance or absorbance versus wavenumber
(cm™2).

Mass Spectrometry (Electron lonization)

o Sample Introduction: The sample is introduced into the mass spectrometer via a direct
insertion probe or after separation by gas chromatography (GC-MS). The sample is
vaporized by heating in the ion source.

« lonization: The gaseous sample molecules are bombarded with a beam of high-energy
electrons (typically 70 eV).[2] This causes the ejection of an electron from the molecule,
forming a positively charged molecular ion ([M]*).

e Mass Analysis: The resulting ions (molecular ion and any fragment ions) are accelerated and
separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer).

o Detection: The separated ions are detected, and their abundance is recorded, generating a
mass spectrum.

Workflow Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound like p-Hexadecyloxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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